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Compound of Interest

Compound Name: Nickel;vanadium

Cat. No.: B15487691 Get Quote

These application notes provide a summary of the key characteristics and catalytic applications

of a ternary nanocomposite consisting of vanadium oxide (V₂O₅) and carbon spheres (Cs)

doped into nickel oxide (NiO₂). This novel nanocatalyst has demonstrated significant potential

in environmental remediation and as an antibacterial agent.

1. Overview of the Nanocatalyst

The vanadium oxide/carbon spheres-doped nickel oxide (V₂O₅/Cs-NiO₂) nanostructure is a

ternary composite material synthesized via a facile co-precipitation method.[1][2][3][4][5] This

approach allows for the incorporation of V₂O₅ and carbon spheres into the NiO₂ matrix,

resulting in a nanocatalyst with enhanced physicochemical properties and catalytic efficacy.

The carbon spheres contribute a large surface area and porous structure, while vanadium

oxide's redox properties are believed to boost the catalytic reactions.[2]

2. Physicochemical Properties

The nanocatalyst has been characterized using various spectroscopic and microscopic

techniques, revealing the following key properties:

Crystalline Structure: X-ray diffraction (XRD) analysis confirms a hexagonal crystalline

structure for the synthesized nanostructures.[1][2][3][4][5]

Optical Properties: UV-vis spectroscopy shows a maximum absorption for the undoped NiO₂

at 330 nm. Upon doping with V₂O₅ and carbon spheres, a redshift is observed, indicating a
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decrease in the band gap energy from 3.75 eV to 3.59 eV.[1][2][3][4][5] This alteration in the

band gap is attributed to the increase in the crystalline size of the nanostructures after

doping.[2]

Morphology: Transmission electron microscopy (TEM) reveals that the pristine NiO₂ consists

of agglomerated, non-uniform nanorods. Doping with V₂O₅ and carbon spheres leads to a

higher degree of agglomeration.[1][2][3][4][5]

Table 1: Physicochemical Properties of V₂O₅/Cs-NiO₂ Nanocatalyst and its Precursors

Material
Crystallite Size
(nm)

Band Gap Energy
(eV)

Maximum
Absorption (λₘₐₓ)
(nm)

NiO₂ (pristine) 29.3 3.75 330

Cs-NiO₂ 32.8 - 335

2 wt% V₂O₅/Cs-NiO₂ 25.79 - 340

4 wt% V₂O₅/Cs-NiO₂ 45.19 3.59 345

Data sourced from Baz et al. (2023).[1][2][3][4]

3. Catalytic Applications: Methylene Blue Degradation

The V₂O₅/Cs-NiO₂ nanocatalyst exhibits excellent catalytic activity in the reduction of

methylene blue (MB), a common organic dye pollutant, in the presence of sodium borohydride

(NaBH₄).[1] The 4 wt% V₂O₅/Cs-doped NiO₂ nanostructure has been identified as a particularly

effective catalyst, achieving a 94.21% reduction of MB in an acidic medium.[1][2][3][4] The

catalytic performance is influenced by the pH of the reaction medium, with the highest

degradation efficiency observed under acidic conditions.

Table 2: Catalytic Reduction of Methylene Blue by 4 wt% V₂O₅/Cs-NiO₂ Nanocatalyst at

Different pH Levels

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pubs.acs.org/doi/abs/10.1021/acsomega.3c00604
https://www.researchgate.net/publication/370969495_Facile_Synthesis_of_Vanadium_OxideCarbon_Spheres-Doped_Nickel_Oxide_Functioned_as_a_Nanocatalyst_and_Bactericidal_Behavior_with_Molecular_Docking_Analysis
https://pubmed.ncbi.nlm.nih.gov/37305260/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pubs.acs.org/doi/abs/10.1021/acsomega.3c00604
https://www.researchgate.net/publication/370969495_Facile_Synthesis_of_Vanadium_OxideCarbon_Spheres-Doped_Nickel_Oxide_Functioned_as_a_Nanocatalyst_and_Bactericidal_Behavior_with_Molecular_Docking_Analysis
https://pubmed.ncbi.nlm.nih.gov/37305260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pubs.acs.org/doi/abs/10.1021/acsomega.3c00604
https://www.researchgate.net/publication/370969495_Facile_Synthesis_of_Vanadium_OxideCarbon_Spheres-Doped_Nickel_Oxide_Functioned_as_a_Nanocatalyst_and_Bactericidal_Behavior_with_Molecular_Docking_Analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pubs.acs.org/doi/abs/10.1021/acsomega.3c00604
https://www.researchgate.net/publication/370969495_Facile_Synthesis_of_Vanadium_OxideCarbon_Spheres-Doped_Nickel_Oxide_Functioned_as_a_Nanocatalyst_and_Bactericidal_Behavior_with_Molecular_Docking_Analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH MB Reduction (%)

Acidic (pH 4) 94.21

Neutral (pH 7) 91.89

Basic (pH 12) 91.01

Data sourced from Baz et al. (2023).[1][2]

4. Antibacterial Applications

In addition to its catalytic properties, the V₂O₅/Cs-NiO₂ nanocatalyst has demonstrated

significant antibacterial efficacy against Escherichia coli.[1] The antibacterial activity is

attributed to the small, mobile, and conductive nature of the nanostructures which can inhibit

bacterial adherence.[1]

Table 3: Antibacterial Activity and Molecular Docking Scores of V₂O₅/Cs-NiO₂

Parameter Value

Zone of Inhibition against E. coli 3.75 mm

Binding Score (Dihydrofolate Reductase) 6.37

Binding Score (Dihydropteroate Synthase) 4.31

Data sourced from Baz et al. (2023).[1][2][3][4][5]

Experimental Protocols
Protocol 1: Synthesis of V₂O₅/Cs-Doped NiO₂ Nanocatalyst

This protocol details the co-precipitation method for synthesizing vanadium oxide/carbon

spheres-doped nickel oxide nanostructures.[1][2][3][4]

Materials:

Nickel nitrate hexahydrate [Ni(NO₃)₂·6H₂O] (98%)
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Sodium hydroxide (NaOH)

Glucose

Vanadium pentoxide (V₂O₅)

Deionized water

Equipment:

Beakers

Magnetic stirrer

Centrifuge

Oven

Procedure:

Preparation of Carbon Spheres (Cs):

Dissolve a specific amount of glucose in deionized water.

Heat the solution in an autoclave at a specified temperature and duration to induce

hydrothermal carbonization, resulting in the formation of carbon spheres.

Wash the resulting carbon spheres with deionized water and ethanol and dry them in an

oven.

Synthesis of V₂O₅/Cs-Doped NiO₂:

Disperse a calculated amount of the prepared carbon spheres in deionized water through

sonication.

Add a specific amount of Ni(NO₃)₂·6H₂O to the carbon sphere suspension and stir until

fully dissolved.
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In a separate beaker, dissolve a calculated amount of V₂O₅ in a basic solution (e.g., NaOH

solution) with stirring.

Slowly add the V₂O₅ solution to the Ni(NO₃)₂/Cs suspension under constant stirring.

Adjust the pH of the mixture by adding a precipitating agent (e.g., NaOH solution)

dropwise until a precipitate is formed.

Continue stirring for a set period to ensure complete reaction.

Collect the precipitate by centrifugation, wash it multiple times with deionized water and

ethanol to remove any unreacted precursors, and then dry it in an oven at a specified

temperature.

Protocol 2: Catalytic Reduction of Methylene Blue

This protocol describes the procedure for evaluating the catalytic activity of the synthesized

V₂O₅/Cs-NiO₂ nanocatalyst in the reduction of methylene blue.[1][2]

Materials:

V₂O₅/Cs-NiO₂ nanocatalyst

Methylene blue (MB)

Sodium borohydride (NaBH₄)

Deionized water

Buffer solutions (for pH adjustment)

Equipment:

UV-vis spectrophotometer

Cuvettes

Micropipettes
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Magnetic stirrer

Procedure:

Preparation of Solutions:

Prepare a stock solution of methylene blue in deionized water.

Freshly prepare a solution of NaBH₄ in deionized water.

Prepare a suspension of the V₂O₅/Cs-NiO₂ nanocatalyst in deionized water.

Catalytic Reaction:

In a quartz cuvette, mix a specific volume of the MB solution with a specific volume of the

NaBH₄ solution.

To initiate the catalytic reaction, add a specific volume of the nanocatalyst suspension to

the MB/NaBH₄ mixture.

Immediately start monitoring the reaction by recording the UV-vis absorption spectra of the

solution at regular time intervals. The characteristic absorption peak of MB (around 664

nm) will decrease as the reduction proceeds.

Data Analysis:

Calculate the percentage of MB reduction at different time points using the following

formula:

% Reduction = [(A₀ - Aₜ) / A₀] × 100

Where A₀ is the initial absorbance of MB and Aₜ is the absorbance at time t.

To study the effect of pH, repeat the experiment using buffer solutions to maintain the

desired pH (e.g., 4, 7, and 12).
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Caption: Workflow for the synthesis of V₂O₅/Cs-NiO₂ nanocatalyst.
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Caption: Logical relationship in the catalytic reduction of methylene blue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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